Cas no 2567-62-6 (N-Phenyl-2-(phenylamino)acetamide)

• Product Name: N-Phenyl-2-(phenylamino)acetamide
• CAS No: 2567-62-6
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• MDL: MFCD00965324
• CID: 1427052
• PubChem ID: 2326710
• Update Time: 2025-04-20

N-Phenyl-2-(phenylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-phenyl-2-(phenylamino)-
• AcetaMide, N-phenyl-2-(phenylaMino)
• N-phenyl-2-(phenylamino)-acetamide
• Anilinoessigsaeure-anilid
• N-Phenyl-glycin-anilid
• N-phenylglycine anilide
• EN300-24440
• HMS1394K06
• 2-anilino-N-phenylacetamide
• 4951-20-6
• CAA56762
• 2567-62-6
• N-phenyl-2-(phenylamino)acetamide
• Oprea1_189288
• AKOS000253035
• Enamine_000226
• N-Phenyl-2-phenylamino-acetamide
• SCHEMBL1561387
• MFCD00965324
• F15319
• N-Phenyl-2-(phenylamino)acetamide

• MDL： MFCD00965324
• Inchi： 1S/C14H14N2O/c17-14(16-13-9-5-2-6-10-13)11-15-12-7-3-1-4-8-12/h1-10,15H,11H2,(H,16,17)
• InChI Key： GHNHEWYCTRNGGW-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=CC=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.11100
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 2.88320